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Compound of Interest

Compound Name: Disperse Red 13
CAS No.: 590401-75-5
Cat. No.: B15557405
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Disperse Red 13 with other commonly used
azo disperse dyes, offering a valuable resource for researchers selecting standards for their
studies. The following sections detail the physicochemical properties, comparative performance
data, and standardized experimental protocols for evaluating these dyes.

Physicochemical Properties of Selected Azo Dyes

A fundamental understanding of the physicochemical properties of a dye is crucial for its
application in research. The following table summarizes key properties of Disperse Red 13
and its alternatives.
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Disperse Red Disperse Red Disperse Red Disperse
Property
13 1 17 Orange 25
) ) ) Disperse Orange
C.I. Name Disperse Red 13  Disperse Red 1 Disperse Red 17 -
CAS Number 3180-81-2[1] 2872-52-8[2][3] 3179-89-3 31482-56-1[4][5]
Molecular
C16H17CIN4O3[1]  CieH18N4Os3[2][3] Ci17H20N4Oa4 C17H17Ns02[4][5]
Formula
] 314.34 g/mol [2] 323.35 g/mol [4]
Molecular Weight  348.78 g/mol [1] 3l 344.37 g/mol 5]
Orange-red
Dark red ]
Appearance Dark red powder Red powder uniform
powder[2][3]
powder[4]
Melting Point 122-129 °C 160-162 °C[6] 160 °C 170 °C (dec.)[4]
Soluble in ) )
Soluble in Insoluble in
ethanol, acetone, Soluble in )
ethanol and water; soluble in
N benzene[7]. ethanol, acetone, i
Solubility acetone. Water organic solvents

Water solubility:
11.51 ug/L (25
°C).

benzene[2][3].
Water Insoluble.

solubility: 619.9
ug/L (25 °C).

like ethanol and

acetone[5].

Comparative Performance Analysis

The performance of a dye, particularly its fastness properties, is a critical factor in its suitability

as a research standard. This section provides a comparative overview of the fastness

properties of Disperse Red 13 and its alternatives when applied to polyester, a common

substrate in azo dye research.
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Performance Disperse Red Disperse Red Disperse Red Disperse
Metric 13 1 17 Orange 25
Light Fastness Moderate to

4-5[7] Good Good
(1ISO) Good
Wash Fastness

) 4-5[7] Good Good Good
(ISO) - Fading
Wash Fastness
o 3-4[7] Good Good Good

(ISO) - Staining
Sublimation

4-5[7] Moderate Good Good
Fastness (ISO)
Perspiration
Fastness (ISO) -  4-5[7] Good Good Good
Fading
Perspiration
Fastness (ISO) -  4-5[7] Good Good Good
Staining
Ironing Fastness

4-5[7] Good Good Good

(1SO)

Note: Fastness ratings are generally on a scale of 1 to 5 for wash, sublimation, and
perspiration fastness (where 5 is the best), and on a scale of 1 to 8 for light fastness (where 8
is the best). The data presented is compiled from various sources and may vary depending on
the specific experimental conditions, substrate, and dye concentration.

Experimental Protocols

To ensure reproducibility and accurate comparison of dye performance, standardized
experimental protocols are essential. The following are detailed methodologies for key
experiments cited in this guide.

Determination of Light Fastness
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Principle: This test evaluates the resistance of the color of a dyed substrate to the action of an
artificial light source that simulates natural daylight.

Apparatus:

e Xenon arc lamp apparatus

» Blue wool standards (ISO 105-B02)

o Grey scale for assessing color change (ISO 105-A02)

Procedure:

o Prepare dyed samples of the test dyes on a standard polyester fabric.

e Mount the specimens and the blue wool standards in the exposure rack of the xenon arc
apparatus.

o Expose the samples to the light source under controlled conditions of temperature and
humidity as specified in ISO 105-B02.

o Periodically inspect the samples and compare the fading of the test specimens with that of
the blue wool standards.

e The light fastness rating is the number of the blue wool standard that shows a similar degree
of color change to the test specimen.

Determination of Wash Fastness

Principle: This test assesses the resistance of the color of a dyed substrate to domestic or
commercial laundering procedures.

Apparatus:
e Launder-Ometer or similar washing apparatus
» Stainless steel balls

o Multifiber adjacent fabric (ISO 105-F10)
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o Standard soap solution

o Grey scale for assessing color change and staining (ISO 105-A02 and ISO 105-A03)

Procedure:

Prepare a composite specimen by sewing a dyed sample to a piece of multifiber adjacent
fabric.

e Place the composite specimen in a stainless steel container with the specified amount of
standard soap solution and stainless steel balls.

o Agitate the container in the Launder-Ometer at a specified temperature and for a specific
duration (e.g., 40°C for 30 minutes for a mild wash).

» After washing, rinse the composite specimen in cold water and dry it.
» Assess the change in color of the dyed specimen using the grey scale for color change.

o Assess the degree of staining on each fiber of the multifiber adjacent fabric using the grey
scale for staining.

Determination of Sublimation Fastness

Principle: This test evaluates the resistance of the color of a dyed substrate to sublimation
when subjected to heat.

Apparatus:

e Heat press or a suitable heating device

e Undyed polyester fabric

o Grey scale for assessing staining (ISO 105-A03)
Procedure:

o Place a dyed specimen between two pieces of undyed polyester fabric.
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e Place the composite specimen in the heat press at a specified temperature and pressure for
a specific duration (e.g., 180°C for 30 seconds).

» After the specified time, remove the specimen and allow it to cool.

o Assess the degree of staining on the undyed polyester fabrics using the grey scale for
staining.

Visualization of Experimental Workflow
General Workflow for Azo Dye Synthesis and
Characterization
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General Workflow for Azo Dye Synthesis and Characterization

Azo Dye Synthesis

Diazotization of Aromatic Amine

iazonium Salt

Coupling with Naphthol or Aniline Derivative

Purification

Recrystallization

/ Characterization \

Spectroscopic Analysis (UV-Vis, FT-IR, NMR) Chromatographic Analysis (HPLC, TLC)
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Standard Procedure for Fastness Testing

Preparation of Dyed Substrate

Exposure to Test Conditions
(Light, Washing, Heat)

Assessment of Color Change Assessment of Staining
(vs. Unexposed Sample) (on Adjacent Fabric)

Rating using Grey Scales

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Disperse Red 13: A Comparative Guide for Azo Dye
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557405/docs#disperse-red-13-a-comparative-
guide-for-azo-dye-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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